2-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine (CAS No. 1209273-29-9): A Comprehensive Overview
Introduction to 2-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine
2-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo-pyrazines, which are known for their versatile applications in drug design and advanced materials. The CAS registry number 1209273-29-9 uniquely identifies this compound in chemical databases worldwide.
The molecular structure of pyrazolo[1,5-a]pyrazine consists of two fused pyrazine rings with a methyl group substitution at the 2-position. This substitution plays a crucial role in modulating the electronic properties and reactivity of the molecule. Recent studies have highlighted its potential as a building block for constructing functional materials and bioactive compounds.
Chemical Structure and Properties
The pyrazolo[1,5-a]pyrazine core is characterized by its conjugated π-systems and nitrogen-rich framework. The methyl group at position 2 introduces steric effects and alters the electronic distribution within the molecule. These features make it an attractive candidate for various chemical transformations.
Research has shown that pyrazolo[1,5-a]pyrazines exhibit interesting photophysical properties due to their extended conjugation. These properties are being explored for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.
Synthesis and Characterization
The synthesis of 2-methyl-pyrazolo[1,5-a]pyrazine typically involves multi-step reactions starting from simple precursors like hydrazines or amidoximes. Recent advancements have focused on developing efficient and scalable synthetic routes to meet the growing demand for this compound in both academic and industrial settings.
Modern characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of CAS No. 1209273-29-9. These studies have provided insights into its molecular geometry and intermolecular interactions.
Applications in Materials Science
The unique electronic properties of pyrazolo[1,5-a]pyrazines make them ideal candidates for designing advanced materials. For instance, they have been used as precursors for synthesizing metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes.
In addition to MOFs, these compounds are being investigated for their potential in creating two-dimensional (2D) materials with exceptional mechanical and electrical properties. Their ability to form stable π-stacked layers makes them suitable for applications in nanotechnology.
Biological Activity and Drug Design
The nitrogen-rich framework of CAS No. 1209273-29-9 has shown promise in biological systems. Recent studies have explored its potential as a scaffold for designing bioactive molecules targeting various disease states.
Preliminary results indicate that derivatives of pyrazolo[1,5-a]pyrazine may exhibit anti-inflammatory and anticancer activities. These findings underscore the importance of further research into their pharmacological properties.
Recent Research Developments
In 20XX, researchers reported the use of CAS No. 1209273-29-9 as a key intermediate in synthesizing novel heterocyclic compounds with enhanced stability under thermal conditions. This breakthrough has opened new avenues for its application in high-performance materials.
Another significant development involves the integration of pyrazolo[1,5-a]pyrazine-based structures into polymer systems for improved conductivity and mechanical resilience. Such innovations are paving the way for their use in next-generation electronic devices.
Conclusion
Overall, CAS No. 1209273-29-9, or Pyrimidine Derivatives, represents a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover its full potential,the demand for this compound is expected to grow significantly within both academic researchand industrial production sectors.
The unique combinationof structural versatilityand functional properties makes it an invaluable toolfor scientists seeking to develop innovative solutionsin areas ranging from materials science tobiochemistry.
As we look towardthe future,the continued explorationof CAS No.
CAS No: 16488868
CAS No: 16488868 refers to a specific chemical compound registered by the Chemical Abstracts Service (CAS). This unique identifier ensures that each chemical substance is uniquely identified within scientific literature and databases worldwide.
The compound associated with CAS No: 16488868 is not widely documented publicly due to limited availability or restricted access information.
If you require detailed information about this compound such as its chemical structure,synthesis methods,application fields,safety data or regulatory information please consult specialized chemical databases or contact relevant suppliers directly.
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